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For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclohexylamine carbonate (CAS No. 20227-92-3) is a versatile organic salt with significant

applications as a corrosion inhibitor and a chemical intermediate in various synthetic

processes. This technical guide provides an in-depth overview of its chemical and physical

properties, detailed experimental protocols for its synthesis and analysis, and a thorough

examination of its mechanism of action as a corrosion inhibitor. The information is presented to

support its application in research, particularly in materials science and drug development.

Core Properties of Cyclohexylamine Carbonate
Cyclohexylamine carbonate is the product of the reaction between the primary aliphatic

amine, cyclohexylamine, and carbonic acid. While some sources describe it as a colorless and

transparent liquid with an ammonia-like odor, it is more commonly characterized as a white

crystalline solid.[1][2][3] This discrepancy may arise from the fact that cyclohexylamine itself is

a liquid that readily absorbs atmospheric carbon dioxide to form the solid carbonate salt.[4]

Physicochemical Properties
A summary of the key physicochemical properties of cyclohexylamine and its carbonate salt are

presented in Table 1. It is important to note that some literature sources incorrectly attribute the

properties of cyclohexylamine to cyclohexylamine carbonate.
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Property Value References

Chemical Name Cyclohexylamine carbonate [1]

CAS Number 20227-92-3 [5]

Molecular Formula C₇H₁₅NO₃ [6]

Molecular Weight 161.20 g/mol [6]

Appearance White crystalline solid [1][3]

Solubility Soluble in water [3]

pH (0.01% aq. soln.) 10.5 [4]

Vapor Pressure 8.07 mmHg at 25°C [7]

Table 1: Physicochemical properties of Cyclohexylamine Carbonate.

The properties of the precursor, cyclohexylamine, are provided in Table 2 for reference.

Property Value References

Chemical Name Cyclohexylamine [8]

CAS Number 108-91-8 [8]

Molecular Formula C₆H₁₃N [8]

Molecular Weight 99.17 g/mol [8]

Appearance Clear to yellowish liquid [8][9]

Odor Strong, fishy, amine odor [8]

Density 0.8647 g/cm³ [8]

Melting Point -17.7 °C [8]

Boiling Point 134.5 °C [8]

Solubility in water Miscible [8][10]
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Table 2: Physicochemical properties of Cyclohexylamine.

Synthesis and Characterization
Synthesis of Cyclohexylamine Carbonate
Cyclohexylamine carbonate is typically synthesized through the direct reaction of

cyclohexylamine with carbon dioxide.[6] Industrial synthesis often involves bubbling carbon

dioxide gas through a 15-40% (w/w) aqueous or solvent-based solution of cyclohexylamine

until a suspension of the carbonate salt is formed.[5]

Experimental Protocol: Laboratory Synthesis

A general laboratory procedure for the synthesis of cyclohexylamine carbonate is as follows:

Dissolve cyclohexylamine in a suitable solvent such as water or ethanol to create a 15-40%

solution.[6]

Bubble carbon dioxide gas through the stirred solution at a controlled temperature, typically

between 25-40°C.[5]

Continue the carbon dioxide addition until the formation of a white precipitate is complete.

Isolate the solid product by filtration.

Wash the collected solid with a small amount of cold solvent to remove any unreacted

cyclohexylamine.

Dry the purified cyclohexylamine carbonate under vacuum.
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Figure 1: Synthesis workflow for cyclohexylamine carbonate.

Analytical Characterization
The purity and identity of synthesized cyclohexylamine carbonate can be confirmed using

various analytical techniques.

Fourier-Transform Infrared (FTIR) Spectroscopy:

FTIR spectroscopy is a key method for confirming the presence of the carbonate and

cyclohexylammonium ions. The spectrum is expected to show characteristic N-H stretching and

bending vibrations from the ammonium group and C-H vibrations from the cyclohexane ring.

The presence of the carbonate ion (CO₃²⁻) is confirmed by its characteristic absorption bands.

¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy:

¹³C NMR spectroscopy can be used to distinguish between the free amine and the carbonate

form. The carbons of the cyclohexane ring are expected to appear in the typical alkane region

of the spectrum (20-60 ppm). A distinctive downfield signal in the range of 150-190 ppm

confirms the presence of the carbonate carbon.[5]

Applications in Corrosion Inhibition
Cyclohexylamine carbonate is an effective vapor-phase corrosion inhibitor (VPCI),

particularly for the protection of metals in enclosed systems.[2]
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Mechanism of Corrosion Inhibition
The corrosion inhibition mechanism of cyclohexylamine carbonate involves a multi-step

process that results in the formation of a protective film on the metal surface.

Vaporization and Transport: Due to its relatively high vapor pressure, cyclohexylamine
carbonate readily volatilizes into the enclosed atmosphere.

Hydrolysis: In the presence of moisture on the metal surface, the cyclohexylamine
carbonate hydrolyzes to release cyclohexylamine and carbonic acid.

Neutralization and Film Formation: The basic cyclohexylamine neutralizes acidic species on

the metal surface. Both cyclohexylamine and carbonate ions can then adsorb onto the metal

surface. This adsorption process is believed to be primarily due to physisorption.[2] This

forms a thin, protective film that acts as a barrier to corrosive agents. The inhibition is anodic,

meaning it primarily suppresses the dissolution of the metal.[2]
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Figure 2: Mechanism of corrosion inhibition by cyclohexylamine carbonate.

Experimental Evaluation of Corrosion Inhibition
Electrochemical Impedance Spectroscopy (EIS):

EIS is a powerful non-destructive technique used to evaluate the performance of corrosion

inhibitors.

Experimental Protocol: EIS for Corrosion Inhibition Testing

Electrode Preparation: A working electrode of the metal to be tested (e.g., steel, aluminum) is

polished and cleaned.
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Electrochemical Cell Setup: A standard three-electrode cell is used, consisting of the working

electrode, a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum or

graphite).[11]

Electrolyte: The electrolyte is a corrosive medium, such as a 3.5% NaCl solution, with and

without the addition of cyclohexylamine carbonate at various concentrations.[11]

Measurement: The cell is connected to a potentiostat. A small amplitude sinusoidal voltage

(e.g., 50 mV) is applied over a wide frequency range (e.g., 100 kHz to 10 mHz).[11]

Data Analysis: The impedance data is plotted as Nyquist and Bode plots. The data can be

fitted to an equivalent electrical circuit to determine parameters such as the polarization

resistance (Rp), which is inversely proportional to the corrosion rate. An increase in Rp in the

presence of the inhibitor indicates effective corrosion protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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